![molecular formula C12H9IN2O4S B5233931 N-(4-iodophenyl)-3-nitrobenzenesulfonamide](/img/structure/B5233931.png)
N-(4-iodophenyl)-3-nitrobenzenesulfonamide
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Description
Synthesis Analysis
The synthesis of N-(4-iodophenyl)-3-nitrobenzenesulfonamide derivatives can be achieved through practical chemoselective aromatic substitution. This process involves the metal-promoted tandem nitration and halogenation of N-phenylbenzenesulfonamide, utilizing inexpensive and insensitive nitration reagents, leading to a chemoselective and functional group-compatible method for preparing such derivatives (Xiao Yu et al., 2022).
Molecular Structure Analysis
The molecular structure of related compounds, such as 4-Iodo-N,N-bis(2-nitrophenylsulfon)aniline, is characterized by complex three-dimensional frameworks built from six independent C-H...O hydrogen bonds, utilizing O atoms in nitro and sulfonyl groups as acceptors (J. N. Low et al., 2006).
Chemical Reactions and Properties
This compound and its derivatives are versatile intermediates for various chemical reactions. For example, N-benzyl-2-nitrobenzenesulfonamides can undergo base-mediated intramolecular arylation, yielding benzhydrylamines, which are advanced intermediates toward nitrogenous heterocycles (K. Kisseljova et al., 2014).
Physical Properties Analysis
The conformational properties and intermolecular interactions of compounds like ortho-nitrobenzenesulfonamide have been studied in both gas and crystalline phases, revealing insights into their molecular structure through techniques such as gas-phase electron diffraction and quantum chemical studies (N. Giricheva et al., 2011).
Chemical Properties Analysis
The electrophilic nitrogen source N,N-dichloro-2-nitrobenzenesulfonamide has been employed for the direct diamination of alpha,beta-unsaturated ketones, showcasing the synthetic utility of nitrobenzenesulfonamide derivatives in organic synthesis without the need for metal catalysts (Wei Pei et al., 2003).
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-(4-iodophenyl)-3-nitrobenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9IN2O4S/c13-9-4-6-10(7-5-9)14-20(18,19)12-3-1-2-11(8-12)15(16)17/h1-8,14H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QVFGFRLCIUOHDY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)S(=O)(=O)NC2=CC=C(C=C2)I)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9IN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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